Cas no 61997-99-7 (1-Piperidinecarbodithioic acid, (2-oxocyclohexyl)methyl ester)

• Product Name: 1-Piperidinecarbodithioic acid, (2-oxocyclohexyl)methyl ester
• CAS No: 61997-99-7
• MF: C₁₃H₂₁NOS₂
• MW: 271.441941022873
• CID: 461215
• PubChem ID: 53818453
• Update Time: 2025-04-19

1-Piperidinecarbodithioic acid, (2-oxocyclohexyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarbodithioic acid, (2-oxocyclohexyl)methyl ester
• (2-oxocyclohexyl)methyl piperidine-1-carbodithioate
• SCHEMBL11608682
• DTXSID70706901
• 61997-99-7

• Inchi： 1S/C13H21NOS2/c15-12-7-3-2-6-11(12)10-17-13(16)14-8-4-1-5-9-14/h11H,1-10H2
• InChI Key： FUAWUWDLGHZZSS-UHFFFAOYSA-N
• SMILES： S(C(N1CCCCC1)=S)CC1C(CCCC1)=O

Computed Properties

• Exact Mass: 271.10663
• Monoisotopic Mass: 271.10645664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines